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Compound of Interest

Compound Name: Strontium isopropoxide

Cat. No.: B1588740

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential information on the Chemical Abstracts Service (CAS)

number and comprehensive safety data for Strontium Isopropoxide. The following sections
detail its chemical identity, hazard classifications, and recommended handling procedures to
ensure safe and effective use in research and development settings.

Chemical Identity and Properties

Strontium isopropoxide, with the chemical formula Sr(OCH(CHs)z2)2, is an alkaline earth
metal alkoxide. It is recognized by the following identifiers:

CAS Number: 88863-33-6[1][2]

Synonyms: Strontium diisopropoxide[1]

Molecular Formula: CeH1402Sr

Molecular Weight: 205.79 g/mol [1]

It typically appears as a crystalline powder.[1][3]

Safety and Hazard Information
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Strontium isopropoxide is classified as a hazardous chemical.[4] Adherence to strict safety

protocols is imperative when handling this compound. The following table summarizes its key

safety data based on the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Category

Classification &
Statement

Pictogram

Signal Word

Physical Hazards

Flammable solid
(H228)[1][2]. Self-
heating in large
quantities; may catch
fire (H252)[1][2].

Danger[1][2]

Health Hazards

Causes severe skin
burns and eye
damage (H314)[1][2]
[4]. Causes serious
eye damage (H318)
[2].

corrosive

Danger[1][2]

Precautionary Measures and Personal Protective
Equipment (PPE)

Detailed precautionary statements provide guidance on minimizing risks associated with

Strontium isopropoxide.
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Category Precautionary Statements

P210: Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking.[1][2].
P235: Keep cool.[1]. P260: Do not breathe
Prevention dust/fume/gas/mist/vapors/spray.[1][4]. P264:
Wash skin thoroughly after handling.[5]. P280:
Wear protective gloves/protective clothing/eye

protection/face protection.[1][2][4]

P303 + P361 + P353: IF ON SKIN (or hair):
Take off immediately all contaminated clothing.
Rinse skin with water/shower.[1][2][4]. P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
Response _
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing.[1][2][4]. P310: Immediately call a

POISON CENTER or doctor/physician.[2]

Storage P405: Store locked up.[2][4]

P501: Dispose of contents/container in
Disposal accordance with local, state or federal

regulations.[6]

Recommended Personal Protective Equipment (PPE):

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is recommended if exposure limits are exceeded or irritation is experienced.[4]

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
e Hand Protection: Handle with gloves.[5]

o Skin and Body Protection: Wear appropriate protective gloves and clothing to prevent skin
exposure.[4]

Emergency Procedures
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In case of exposure, follow these first-aid measures and seek immediate medical attention.

Exposure Route First-Aid Measures

Remove victim to fresh air and keep at rest in a
Inhalation position comfortable for breathing. If not

breathing, give artificial respiration.[4]

) Take off immediately all contaminated clothing.
Skin Contact _ o
Rinse skin with water/shower.[4]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Ingestion Rinse mouth. DO NOT induce vomiting.[4]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling Strontium
isopropoxide in a laboratory setting.
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Safe Handling Workflow for Strontium Isopropoxide

Preparation
- Review SDS
- Assemble PPE

&’roceed with caution

Handling
- Use in a well-ventilated area
- Keep away from ignition sources

1
1
After use If spill occurs i If exposure occurs
|
Storage Spill Response !
- Store in a tightly closed container - Evacuate area : Exposure Event
- Keep in a cool, dry place - Use appropriate absorbent

th no longer needed

First Aid
- Follow SDS guidelines
- Seek medical attention

Disposal
- Dispose of according to regulations

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of Strontium isopropoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. Strontium - ESPI Metals [espimetals.com]

 To cite this document: BenchChem. [Strontium Isopropoxide: A Comprehensive Technical
Guide to its CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588740#cas-number-and-safety-data-for-strontium-
isopropoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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